Cas no 1093279-76-5 (Tenofovir Disoproxil Dimer)

Tenofovir Disoproxil Dimer Properties

Names and Identifiers

• Tenofovir Disoproxil Dimer
• [[(2R)-1-[6-[[[9-[(2R)-2-[bis(propan-2-yloxycarbonyloxymethoxy)phosphorylmethoxy]propyl]purin-6-yl]amino]methylamino]purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxyme
• Tenofovir Disoproxil
• 5-[[(1R)-2-[6-[[[[9-[(2R)-2,11-Dimethyl-5-[[[(1-methylethoxy)carbonyl]oxy]methoxy]-5-oxido-9-oxo-3,6,8,10-tetraoxa-5-phosphadodec-1-yl]-9H-purin-6-yl]amino]methyl]amino]-9H-purin-9-yl]-1-methylethoxy]methyl]-2,4,6,8-tetraoxa-5-phosphanonanedioic Acid 1,9-Bis(1-methylethyl) Ester 5-Oxide

• MDL： MFCD21363857
• InChIKey： KRLKBWQXBSICEQ-FQLXRVMXSA-N
• Inchi： 1S/C39H60N10O20P2/c1-24(2)66-36(50)56-18-62-70(54,63-19-57-37(51)67-25(3)4)22-60-28(9)11-48-16-46-30-32(42-14-44-34(30)48)40-13-41-33-31-35(45-15-43-33)49(17-47-31)12-29(10)61-23-71(55,64-20-58-38(52)68-26(5)6)65-21-59-39(53)69-27(7)8/h14-17,24-29H,11-13,18-23H2,1-10H3,(H,40,42,44)(H,41,43,45)/t28-,29-/m1/s1
• SMILES： P(CO[C@H](C)CN1C=NC2=C(N=CN=C12)NCNC1=C2C(=NC=N1)N(C=N2)C[C@@H](C)OCP(=O)(OCOC(=O)OC(C)C)OCOC(=O)OC(C)C)(=O)(OCOC(=O)OC(C)C)OCOC(=O)OC(C)C

Computed Properties

• Exact Mass: 1050.35000

Experimental Properties

• LogP: 6.84770
• PSA: 362.52000